Cas no 2234308-24-6 (Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate)

Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate is a sterically hindered cyclohexane derivative featuring a methylsulfonyloxy functional group and a carboxylate ester. Its rigid, tetrasubstituted cyclohexane backbone enhances stability, while the methylsulfonyloxy moiety offers reactivity for further functionalization, making it a versatile intermediate in organic synthesis. The ester group provides additional synthetic flexibility, enabling transformations such as hydrolysis or reduction. This compound is particularly useful in the preparation of complex molecules where steric control is critical. Its well-defined structure and functional groups make it valuable for applications in pharmaceuticals, agrochemicals, and advanced material research.
Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate structure
2234308-24-6 structure
Product Name:Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate
CAS No:2234308-24-6
MF:C13H24O5S
MW:292.391663551331
CID:5049902
Update Time:2025-05-21

Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,2,4,4-tetramethyl-6-((methylsulfonyl)oxy)cyclohexane-1-carboxylate
    • Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate
    • Inchi: 1S/C13H24O5S/c1-12(2)7-9(18-19(6,15)16)10(11(14)17-5)13(3,4)8-12/h9-10H,7-8H2,1-6H3
    • InChI Key: QRRBFIMTBKQMOI-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OC1CC(C)(C)CC(C)(C)C1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 444
  • XLogP3: 2.6
  • Topological Polar Surface Area: 78

Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M824240-100mg
Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate
2234308-24-6
100mg
$ 253.00 2023-09-06
TRC
M824240-250mg
Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate
2234308-24-6
250mg
$ 592.00 2023-09-06
TRC
M824240-500mg
Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate
2234308-24-6
500mg
$ 1162.00 2023-09-06
TRC
M824240-1g
Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate
2234308-24-6
1g
$ 1660.00 2022-06-03
TRC
M824240-1000mg
Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate
2234308-24-6
1g
$2021.00 2023-05-17

Additional information on Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate

Recent Advances in the Study of Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate (CAS: 2234308-24-6)

In recent years, the compound Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate (CAS: 2234308-24-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone and sulfonyloxy functional group, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate has been a focal point of recent studies. Researchers have developed optimized protocols to achieve high yields and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These innovations have not only improved the efficiency of the synthesis process but also reduced the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Recent studies have demonstrated its utility in the construction of complex pharmacophores, particularly in the development of anti-inflammatory and anticancer agents. The sulfonyloxy group, in particular, has been identified as a critical moiety that enhances the reactivity and selectivity of the compound in various chemical transformations.

In addition to its synthetic applications, Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate has been investigated for its physicochemical properties. Spectroscopic analyses, including NMR and mass spectrometry, have provided detailed insights into its molecular structure and stability. These studies have revealed that the compound exhibits remarkable thermal stability, making it suitable for high-temperature reactions and long-term storage.

Furthermore, computational studies have been employed to predict the compound's behavior in biological systems. Molecular docking simulations suggest that it may interact with specific protein targets, potentially leading to the development of novel therapeutic agents. These findings are supported by preliminary in vitro assays, which indicate moderate bioactivity against certain cancer cell lines.

Despite these promising results, challenges remain in the widespread adoption of Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize its potential. Ongoing research is focused on overcoming these hurdles, with several collaborative efforts between academia and industry underway.

In conclusion, Methyl 2,2,4,4-Tetramethyl-6-((methylsulfonyl)oxy)cyclohexanecarboxylate represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a promising candidate for further exploration. As research continues to unfold, this compound is expected to play a pivotal role in the development of next-generation therapeutics and synthetic methodologies.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.